[(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-Acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-(1,3-dioxobutan-2-ylamino)-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate
[(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-Acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-(1,3-dioxobutan-2-ylamino)-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate
Azinomycin B is a member of naphthalenes.
Brand Name:
Vulcanchem
CAS No.:
106486-76-4
VCID:
VC0012355
InChI:
InChI=1S/C31H33N3O11/c1-14-7-6-8-18-19(14)9-17(42-5)10-20(18)30(41)45-27(31(4)13-43-31)29(40)33-23(28(39)32-21(12-35)15(2)36)24-26(44-16(3)37)25(38)22-11-34(22)24/h6-10,12,22,25-27,35,38H,11,13H2,1-5H3,(H,32,39)(H,33,40)/b21-12-,24-23+/t22-,25+,26+,27+,31-,34?/m0/s1
SMILES:
CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NC(=CO)C(=O)C)C5(CO5)C)OC
Molecular Formula:
C31H33N3O11
Molecular Weight:
623.6 g/mol
[(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-Acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-(1,3-dioxobutan-2-ylamino)-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate
CAS No.: 106486-76-4
Main Products
VCID: VC0012355
Molecular Formula: C31H33N3O11
Molecular Weight: 623.6 g/mol
![[(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-Acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-(1,3-dioxobutan-2-ylamino)-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate - 106486-76-4](/images/no_structure.jpg)
| CAS No. | 106486-76-4 |
|---|---|
| Product Name | [(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-Acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-(1,3-dioxobutan-2-ylamino)-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate |
| Molecular Formula | C31H33N3O11 |
| Molecular Weight | 623.6 g/mol |
| IUPAC Name | [(1S)-2-[[(1E)-1-[(3R,4R,5S)-3-acetyloxy-4-hydroxy-1-azabicyclo[3.1.0]hexan-2-ylidene]-2-[[(Z)-1-hydroxy-3-oxobut-1-en-2-yl]amino]-2-oxoethyl]amino]-1-[(2S)-2-methyloxiran-2-yl]-2-oxoethyl] 3-methoxy-5-methylnaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C31H33N3O11/c1-14-7-6-8-18-19(14)9-17(42-5)10-20(18)30(41)45-27(31(4)13-43-31)29(40)33-23(28(39)32-21(12-35)15(2)36)24-26(44-16(3)37)25(38)22-11-34(22)24/h6-10,12,22,25-27,35,38H,11,13H2,1-5H3,(H,32,39)(H,33,40)/b21-12-,24-23+/t22-,25+,26+,27+,31-,34?/m0/s1 |
| Standard InChIKey | QIKVYJOCQXXRSJ-PKDLRSQSSA-N |
| Isomeric SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)O[C@H](C(=O)N/C(=C/3\[C@H]([C@@H]([C@H]4N3C4)O)OC(=O)C)/C(=O)N/C(=C\O)/C(=O)C)[C@@]5(CO5)C)OC |
| SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NC(=CO)C(=O)C)C5(CO5)C)OC |
| Canonical SMILES | CC1=C2C=C(C=C(C2=CC=C1)C(=O)OC(C(=O)NC(=C3C(C(C4N3C4)O)OC(=O)C)C(=O)NC(=CO)C(=O)C)C5(CO5)C)OC |
| Description | Azinomycin B is a member of naphthalenes. |
| Synonyms | azinomycin B |
| PubChem Compound | 14476972 |
| Last Modified | Nov 11 2021 |
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